Cas no 1251761-95-1 (4-chloro-5H,6H,7H-pyrrolo[2,3-d]pyrimidin-2-amine)

• Product Name: 4-chloro-5H,6H,7H-pyrrolo[2,3-d]pyrimidin-2-amine
• CAS No: 1251761-95-1
• MF: C₆H₇ClN₄
• MW: 170.59957909584
• CID: 2143861
• Update Time: 2025-07-18

4-chloro-5H,6H,7H-pyrrolo[2,3-d]pyrimidin-2-amine Chemical and Physical Properties

Names and Identifiers

• 4-chloro-6,7-dihydro-5H-pyrrolo[2,3-d]pyrimidin-2-amine
• 5H-Pyrrolo[2,3-d]pyrimidin-2-amine, 4-chloro-6,7-dihydro-
• 4-chloro-5H,6H,7H-pyrrolo[2,3-d]pyrimidin-2-amine

• Inchi： 1S/C6H7ClN4/c7-4-3-1-2-9-5(3)11-6(8)10-4/h1-2H2,(H3,8,9,10,11)
• InChI Key： NSNDUVFXZPMJPQ-UHFFFAOYSA-N
• SMILES： ClC1C2=C(N=C(N)N=1)NCC2

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 154
• Topological Polar Surface Area: 63.8

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolopyrimidines Pyrrolopyrimidines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolopyrimidines

Additional information on 4-chloro-5H,6H,7H-pyrrolo[2,3-d]pyrimidin-2-amine

Recent Advances in the Study of 4-chloro-5H,6H,7H-pyrrolo[2,3-d]pyrimidin-2-amine (CAS: 1251761-95-1)

In recent years, the compound 4-chloro-5H,6H,7H-pyrrolo[2,3-d]pyrimidin-2-amine (CAS: 1251761-95-1) has garnered significant attention in the field of chemical biology and pharmaceutical research. This heterocyclic compound, belonging to the pyrrolopyrimidine class, has shown promising potential in various therapeutic applications, particularly in oncology and inflammation. The unique structural features of this molecule, including its chloro and amine functional groups, make it a versatile scaffold for drug development.

Recent studies have focused on elucidating the molecular mechanisms underlying the biological activity of 4-chloro-5H,6H,7H-pyrrolo[2,3-d]pyrimidin-2-amine. A 2023 study published in the Journal of Medicinal Chemistry demonstrated its potent inhibitory effects on specific kinase targets involved in cancer cell proliferation. The researchers utilized a combination of in vitro assays and molecular docking simulations to identify the binding interactions between the compound and its target proteins. The results indicated a high affinity for certain kinases, suggesting its potential as a lead compound for kinase inhibitor development.

Another significant advancement was reported in a 2024 Nature Communications article, where the compound was investigated for its anti-inflammatory properties. The study revealed that 4-chloro-5H,6H,7H-pyrrolo[2,3-d]pyrimidin-2-amine effectively modulates the NF-κB signaling pathway, reducing the production of pro-inflammatory cytokines in macrophage cells. This finding opens new avenues for developing treatments for chronic inflammatory diseases, such as rheumatoid arthritis and inflammatory bowel disease.

The synthesis and optimization of 4-chloro-5H,6H,7H-pyrrolo[2,3-d]pyrimidin-2-amine have also been a focus of recent research. A 2023 paper in Organic Letters described an improved synthetic route that enhances yield and purity while reducing the number of steps. This advancement is crucial for scaling up production for preclinical and clinical studies. Additionally, structure-activity relationship (SAR) studies have identified key modifications that can enhance the compound's bioavailability and target specificity.

Despite these promising developments, challenges remain in the clinical translation of 4-chloro-5H,6H,7H-pyrrolo[2,3-d]pyrimidin-2-amine. Issues such as metabolic stability, toxicity profiles, and formulation optimization need to be addressed in future studies. However, the compound's diverse biological activities and structural versatility make it a compelling candidate for further investigation. Ongoing research aims to explore its potential in combination therapies and as a scaffold for designing novel derivatives with improved pharmacological properties.